4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C23H15ClN4O2/c1-14-10-12-15(13-11-14)28-23(29)17-7-3-2-6-16(17)20(26-28)22-25-21(27-30-22)18-8-4-5-9-19(18)24/h2-13H,1H3
• InChI Key: IOZZRRCDIZZXMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC=C5Cl
• Molecular Formula: C23H15ClN4O2
• Molecular Weight: 414.8 g/mol

Description

The compound contains several functional groups including a chlorophenyl group, an oxadiazole ring, a methylphenyl group, and a phthalazinone ring. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with similar structures are often synthesized through condensation reactions or cyclization reactions involving appropriate precursors.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of multiple aromatic rings. The oxadiazole ring and phenyl rings could potentially participate in π-π interactions, contributing to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing chloro groups and the electron-donating methyl group. The compound could potentially undergo electrophilic aromatic substitution reactions at the phenyl rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the chloro groups could increase the compound’s lipophilicity, potentially influencing its absorption and distribution in the body.

Scientific Research Applications

Indole as a Pharmacophore

Indole, with its benzopyrrole structure, serves as a crucial heterocyclic system. It contributes to the skeletons of compounds like lysergic acid diethylamide (LSD) and strychnine. .

Future Directions

The compound could potentially be explored for its biological activities given the presence of the biologically active oxadiazole and phenyl rings. Further studies could also investigate its synthesis and structural properties.